Cas no 1341118-74-8 (ethyl 2-(3-(methoxymethyl)pyrrolidin-1-yl)acetate)

• Product Name: ethyl 2-(3-(methoxymethyl)pyrrolidin-1-yl)acetate
• CAS No: 1341118-74-8
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 4585631
• Update Time: 2025-06-07

ethyl 2-(3-(methoxymethyl)pyrrolidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-(methoxymethyl)pyrrolidin-1-yl)acetate

• Inchi： 1S/C10H19NO3/c1-3-14-10(12)7-11-5-4-9(6-11)8-13-2/h9H,3-8H2,1-2H3
• InChI Key： HRTRPVBWYHRDFM-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CN1CCC(COC)C1

Additional information on ethyl 2-(3-(methoxymethyl)pyrrolidin-1-yl)acetate

Recent Advances in the Study of Ethyl 2-(3-(Methoxymethyl)Pyrrolidin-1-yl)Acetate (CAS: 1341118-74-8)

Ethyl 2-(3-(methoxymethyl)pyrrolidin-1-yl)acetate (CAS: 1341118-74-8) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the role of ethyl 2-(3-(methoxymethyl)pyrrolidin-1-yl)acetate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The researchers demonstrated that this compound serves as a versatile building block for the introduction of the pyrrolidine moiety, which is crucial for the pharmacological activity of several SSRIs. The study reported a high yield (85%) and excellent enantioselectivity (>99% ee) in the synthesis process, making it a promising candidate for large-scale production.

In another recent investigation, scientists focused on the compound's potential as an inhibitor of monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases such as Parkinson's. The study, conducted in vitro, showed that derivatives of ethyl 2-(3-(methoxymethyl)pyrrolidin-1-yl)acetate exhibited significant MAO-B inhibitory activity with IC50 values in the nanomolar range. These findings suggest that further optimization of this scaffold could lead to the development of new neuroprotective agents.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of ethyl 2-(3-(methoxymethyl)pyrrolidin-1-yl)acetate. Results indicated favorable oral bioavailability (72%) and moderate plasma protein binding (65%), making it a suitable candidate for further drug development. Additionally, the compound demonstrated good blood-brain barrier penetration, which is essential for CNS-targeted therapies.

Recent advances in computational chemistry have enabled researchers to better understand the molecular interactions of ethyl 2-(3-(methoxymethyl)pyrrolidin-1-yl)acetate with various biological targets. Molecular docking studies revealed that the compound's methoxymethyl group plays a critical role in forming hydrogen bonds with key amino acid residues in target enzymes, providing insights for structure-activity relationship (SAR) optimization.

In conclusion, ethyl 2-(3-(methoxymethyl)pyrrolidin-1-yl)acetate (CAS: 1341118-74-8) represents a promising scaffold in medicinal chemistry with diverse applications. Its versatility in synthesis, combined with its favorable pharmacological properties, positions it as a valuable intermediate for the development of new therapeutic agents. Future research should focus on expanding its therapeutic potential through structural modifications and in vivo efficacy studies.